BENGHE Safety Operating Guide

Check Availability & Pricing

Safeguarding Your Research: A Comprehensive
Guide to Handling Nickel-Tungsten Alloys

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Nickel-Wolfram

Cat. No.: B15470945

Essential safety and logistical information for researchers, scientists, and drug development
professionals working with Nickel-Tungsten (Nickel-Wolfram) alloys. This guide provides
immediate, procedural, and step-by-step guidance on the safe handling, operation, and
disposal of these materials, ensuring the well-being of laboratory personnel and the integrity of
your research.

Nickel-tungsten alloys, while valuable in many scientific applications, present potential health
hazards that necessitate stringent safety protocols. The primary risks are associated with the
inhalation of dust or fumes and skin contact, which can lead to allergic reactions, respiratory
issues, and long-term health effects.[1][2][3] Nickel is a known skin sensitizer and is suspected
of causing cancer.[2][4][5] Operations such as cutting, grinding, or welding that generate
airborne particles significantly increase the risk of exposure.[1][3]

Occupational Exposure Limits

Adherence to established occupational exposure limits is critical for minimizing health risks.
The following table summarizes the permissible exposure limits (PELs) and threshold limit
values (TLVs) for nickel and tungsten.
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Exposure Limit (8-

Organization Substance Notes
hour TWA)
Nickel (metal and
OSHA ) 1 mg/m3 [6][7]
insoluble compounds)
) Considered a potential
Nickel (metal and )
NIOSH ) 0.015 mg/m3 occupational
insoluble compounds) )
carcinogen.[6][7]
) 1.5 mg/m3 (inhalable
ACGIH Nickel (elemental) ) [6]
particulate matter)
Nickel (insoluble 0.2 mg/m3 (inhalable
ACGIH ) ) ] [6]
inorganic compounds)  particulate matter)
OSHA Tungsten 5 mg/m3 [4]
ACGIH Tungsten 5 mg/m3 [4]

TWA (Time-Weighted Average) is the average exposure over an 8-hour workday.

Operational Plan: Step-by-Step Handling

Procedures

To ensure a safe laboratory environment, a systematic approach to handling nickel-tungsten

alloys is essential. The following workflow outlines the necessary steps from preparation to

post-handling procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Nickel-Tungsten Alloys]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15470945#personal-protective-equipment-for-
handling-nickel-wolfram]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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